Cas no 57687-92-0 ( )
structure
Product Name:
CAS No:57687-92-0
MF:C12H12N2O3
MW:232.235282897949
CID:947412
PubChem ID:5970690
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (E)-N-(Phenylacetyl)-2-butenediamide
- 2-BUTENEDIAMIDE, N-(PHENYLACETYL)-, (E)-
- AC1NZPZS
- Antibiotic C 9154
- BRN 2506249
- Fumaramidmycin
- N-(Phenylacetyl)-2-butenediamide, (E)-
- N-(Phenylacetyl)fumardiamid
- Ro 09-0049
- SureCN9665038
- trans-N-(Phenylacetyl)-2-butenediamide
- C-9154
- NSC 267024
- N-(phenylacetyl)-fumaramide
- C 9154
- 57687-92-0
- SCHEMBL9665038
- AKOS040746847
- DB-310212
- N-(phenylacetyl)fumaramide
- (E)-N'-(2-phenylacetyl)but-2-enediamide
- NSC267024
- N-(2-phenylacetyl)but-2-enediamide
- N1-(2-phenylacetyl)fumaramide
- CHEBI:222534
- NSC-267024
-
-
- Inchi: 1S/C12H12N2O3/c13-10(15)6-7-11(16)14-12(17)8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,13,15)(H,14,16,17)/b7-6-
- InChI Key: RPPKWABVORYKHA-SREVYHEPSA-N
- SMILES: NC(/C=C\C(NC(CC1C=CC=CC=1)=O)=O)=O
Computed Properties
- Exact Mass: 232.08486
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.3Ų
- XLogP3: 0.429
Experimental Properties
- Color/Form: Solid powder
- PSA: 89.26
Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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